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Compound of Interest

5-(1-Carboxyethyl)-2-
Compound Name:
(phenylthio)phenylacetic acid

Cat. No.: B051841

Essential Safety and Handling Guide for 5-(1-
Carboxyethyl)-2-(phenylthio)phenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid (CAS No. 83237-49-4). Adherence to these protocols is
essential to ensure personal safety and minimize environmental contamination. This compound
is classified under GHSO07, indicating it can cause skin, eye, and respiratory irritation, and is
harmful if swallowed.[1] It is also recognized as being harmful to aquatic life, necessitating

stringent disposal procedures.[1]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory for all personnel handling this compound. The
selection of PPE should be based on a thorough risk assessment of the specific procedures
being performed.[2]
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory to protect against

splashes and aerosols.[2][3]

Skin Protection

Disposable Nitrile Gloves

Chemically resistant gloves are
required.[4] Double-gloving is
recommended and gloves
should be changed frequently,

especially if contaminated.[2]

Lab Coat or Gown

A disposable, long-sleeved
gown is required to prevent
contamination of personal
clothing.[2]

Respiratory Protection

N95 Respirator or Higher

To be used in a well-ventilated
area.[3] For nuisance
exposures, a particle respirator
(P95 or P1) is recommended.
For higher-level protection, use
appropriate respirator
cartridges.[4]

Operational Plan: Handling and Storage

Handling:

e Avoid Contact: Prevent contact with skin and eyes.[5]

e Ventilation: Handle in a well-ventilated place, preferably within a chemical fume hood to

prevent inhalation of dust or vapors.[1][2]

« Ignition Sources: Keep away from sources of ignition as dusts at sufficient concentrations

can form explosive mixtures with air.[3] Take measures to prevent the buildup of electrostatic

charge.[5]

e Hygiene: Wash hands thoroughly after handling.[6]
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Storage:
» Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]
o Temperature: Store at 2-8°C.[1]

e Incompatibilities: Store away from strong oxidants, strong bases, and strong reducing
agents.[1][3]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3]

» Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[3] Firefighters
should wear self-contained breathing apparatus.[5] Burning may produce carbon monoxide
and sulfur oxides.[5]

Disposal Plan

Due to its classification as harmful to aquatic life, 5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid must not be disposed of down the drain or in regular trash.[1]
Improper disposal can lead to significant environmental damage.[5]

Step-by-Step Disposal Procedure:

+ Waste Collection: Designate a specific, sealed, and clearly labeled waste container for all
materials contaminated with the compound, including unused product, experimental
solutions, and contaminated PPE.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pim-resources.coleparmer.com/sds/01197.pdf
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://www.benchchem.com/pdf/Safeguarding_Our_Waters_A_Comprehensive_Guide_to_the_Proper_Disposal_of_NSC_33994.pdf
https://www.benchchem.com/pdf/Safeguarding_Our_Waters_A_Comprehensive_Guide_to_the_Proper_Disposal_of_NSC_33994.pdf
https://pim-resources.coleparmer.com/sds/01197.pdf
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://pim-resources.coleparmer.com/sds/01197.pdf
https://pim-resources.coleparmer.com/sds/01197.pdf
https://pim-resources.coleparmer.com/sds/01197.pdf
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://www.benchchem.com/product/b051841?utm_src=pdf-body
https://www.benchchem.com/product/b051841?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Our_Waters_A_Comprehensive_Guide_to_the_Proper_Disposal_of_NSC_33994.pdf
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Segregation: Do not mix this waste with other chemical waste streams unless
compatibility is certain.[1]

o Container Management: Keep the waste container securely closed at all times, except when
adding waste.

» Final Disposal: All waste must be disposed of through a licensed hazardous waste
management company in accordance with local, state, and federal regulations.[1][2]

Visual Workflow for Safe Handling and Disposal
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Start: Handling Protocol
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End: Protocol Complete
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Caption: Workflow for safe handling and disposal of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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